5-Acetylthiolan-3-one

• CAS No.: 159144-94-2
• Molecular Formula: C6H8O2S
• Molecular Weight: 144.188
• IUPAC Name: 5-acetylthiolan-3-one
• InChI: InChI=1S/C6H8O2S/c1-4(7)6-2-5(8)3-9-6/h6H,2-3H2,1H3
• InChI Key: MIQHQAJETQTXNW-UHFFFAOYSA-N
• SMILES: CC(=O)C1CC(=O)CS1
• Synonyms: 3(2H)-Thiophenone, 5-acetyldihydro- (9CI)

Description

5-Acetylthiolan-3-one (CAS: 159144-94-2) is a sulfur-containing heterocyclic compound classified as a thiolanone derivative. Its structure consists of a five-membered thiolane ring (a saturated sulfur-containing ring) with an acetyl group at the 5-position and a ketone at the 3-position. Key safety and handling guidelines include:

• Storage: Maintain in a cool, dry, and well-ventilated area to ensure stability.
• Safety Measures: Use personal protective equipment (PPE) such as gloves, safety glasses, and protective clothing to avoid skin/eye contact .

Comparison with Similar Compounds

Comparison with Similar Compounds

Thiolanone derivatives share a core thiolane ring but differ in substituents, leading to variations in reactivity, stability, and applications. Below is a comparative analysis of structurally related compounds:

Structural Analogues and Molecular Data

Compound Name	CAS Number	Molecular Formula	Substituents	Key Features
5-Acetylthiolan-3-one	159144-94-2	C₆H₈O₂S	Acetyl (C5), Ketone (C3)	Industrial use; stable storage
5-(Propan-2-yl)thiolan-3-one	75782-71-7	C₇H₁₂OS	Isopropyl (C5), Ketone (C3)	No safety/toxicity data available
5-Methylthiolan-2-one	5650-74-8	C₅H₈OS	Methyl (C5), Ketone (C2)	Potential flavor/fragrance applications (inferred from similar thiolanones)
5-Chloro-2-methyl-4-isothiazolin-3-one	26172-55-4	C₄H₄ClNOS	Chlorine (C5), Methyl (C2)	Broad-spectrum biocide; high toxicity

Reactivity and Stability

• 5-Acetylthiolan-3-one: Exhibits stability under standard storage conditions.
• 5-Chloro-2-methyl-4-isothiazolin-3-one : Contains a chlorine atom, increasing electrophilicity and biocidal activity. Requires stringent PPE (e.g., chemical-resistant gloves, respiratory protection) due to high reactivity and toxicity .
• 5-Methylthiolan-2-one : The shifted ketone position (C2 vs. C3) and methyl group may reduce steric hindrance, making it more suitable for catalytic reactions or small-molecule synthesis .

Limitations and Data Gaps

• 5-Acetylthiolan-3-one : Missing data on physicochemical properties (e.g., melting point, solubility) and explicit toxicological profiles .
• 5-(Propan-2-yl)thiolan-3-one: No available information on synthesis, stability, or commercial use .
• 5-Methylthiolan-2-one : Applications are speculative, relying on structural parallels rather than direct evidence .